Dimethyl 2-oxocyclohexane-1,3-dicarboxylate

• IUPAC Name: dimethyl 2-oxocyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C10H14O5/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h6-7H,3-5H2,1-2H3
• InChI Key: AJMXWJDBTSDFPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC(C1=O)C(=O)OC
• Molecular Formula: C10H14O5
• Molecular Weight: 214.21 g/mol

Description

Dimethyl 2-oxocyclohexane-1,3-dicarboxylate is a useful research compound. Its molecular formula is C10H14O5 and its molecular weight is 214.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl 2-oxocyclohexane-1,3-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl 2-oxocyclohexane-1,3-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Reactions with Difunctional Nucleophiles : Dimethyl 2-oxocyclohexane-1,3-dicarboxylate exhibits different reaction pathways when combined with various difunctional nucleophiles. For instance, reactions with hydrazine hydrate lead to the formation of tetrahydroindazoles, while reactions with hydroxylamine result in 6-hydroxyimino derivatives (Gein, Gein, Potemkin, & Kriven’ko, 2004).

• Molecular Structure Analysis : Studies on compounds like dimethyl 4-hydroxy-4-methyl-2-(3-nitrophenyl)-6-oxocyclohexane-1,3-dicarboxylate, closely related to Dimethyl 2-oxocyclohexane-1,3-dicarboxylate, have provided insights into molecular conformation and intermolecular interactions, essential for designing and synthesizing new materials and drugs (Begum, Hema, Pandiarajan, Balasubramanian, & Anitha, 2012).

• Catalytic Transformations : This compound plays a role in transformations like the conversion of dialkyl 2-(1,3-butadienyl)cyclopropane-1,1-dicarboxylates to other cyclic structures under specific conditions, which is significant in synthetic organic chemistry (Miura, Fugami, Oshima, & Utimoto, 1988).

• Hydrogenation Catalysts : In the context of green chemistry, Dimethyl 1,4-cyclohexane dicarboxylate, a related compound, has been efficiently hydrogenated using copper-based catalysts. This process is vital for developing sustainable and environmentally friendly chemical processes (Zhang, Fan, & Li, 2013).

• Reaction with Aliphatic Amines : Dimethyl 2-oxocyclohexane-1,3-dicarboxylate reacts with aliphatic amines, leading to various organic compounds. This reaction is important for the synthesis of pharmaceuticals and other organic materials (Gein, Nosova, Prusakova, Vakhrin, & Kriven’ko, 2008).

• Crystallography Studies : Studies on the crystal structure of various derivatives of Dimethyl 2-oxocyclohexane-1,3-dicarboxylate have contributed to understanding molecular packing and behavior in solid state, which is crucial for material science and drug design (Jahangiri, Fleckhaus, Lidin, & Strand, 2013).

• Conformational Studies in Gas-Phase Cations : Research on the behavior of stereoisomeric cyclohexane-1,2-, -1,3-, and -1,4-dicarboxylates under various conditions has implications for understanding molecular interactions and stability, which is vital in the field of mass spectrometry and analytical chemistry (Etinger, Idina, & Mandelbaum, 1993).